![molecular formula C13H14N8 B2899196 N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine CAS No. 2201430-38-6](/img/structure/B2899196.png)
N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine” is an organic compound . It belongs to the class of compounds known as phenylpyridazines . These are organic compounds containing a pyridazine ring substituted by a phenyl group .
Molecular Structure Analysis
The molecular formula of the compound is C15H13F3N10 . It has an average mass of 390.326 Da and a monoisotopic mass of 390.127686 Da .Scientific Research Applications
Antiepileptic Activity
The compound’s structure is related to 1,2,4-triazines derivatives, which have been found to display a variety of biological applications. For instance, Lamotrigine, a well-known antiepileptic drug, is one such derivative .
Antitumor Activity
Compounds with 1,2,4-triazines structures have also been associated with antitumor activities. Tirapazamine is an example of a fused 1,2,4–triazine used as an anti-tumor agent .
Antimicrobial and Antiviral Activities
Fused 1,2,4–triazines have demonstrated antimicrobial and anti-viral activities, which suggests potential applications for the compound in combating various infections .
Anxiolytic and Antidepressant Effects
The structural relation to 1,2,4-triazines also points to possible anxiolytic and antidepressant effects, expanding the compound’s potential use in mental health treatment .
Energetic Materials Development
Based on heterocyclic triazole-fused skeletons, energetic molecules have been designed and synthesized for various applications, indicating that the compound could be explored for use in energetic materials .
Molecular Modeling Studies
The compound’s structure lends itself to molecular modeling studies that can predict biological activity and optimize prototype inhibitors for various receptors .
Potential for New Drug Development
The unique structure of the compound provides a basis for the development of new drugs with specific pharmacological profiles. Its application in medicinal chemistry could lead to novel therapeutic agents .
Nature - Synthesis, biological activity and molecular modeling study RSC - Very thermostable energetic materials based on a fused-triazole X-Mol - Discovery of N-((4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-5-(6…) Benchchem - N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl…) Google Patents - CN113181186A
Mechanism of Action
Target of Action
Triazole compounds, which this compound is a part of, are known to interact with a variety of enzymes and receptors .
Mode of Action
Triazole compounds are known to bind readily in the biological system with a variety of enzymes and receptors, showing versatile biological activities .
Biochemical Pathways
It’s known that triazole compounds can affect a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .
Result of Action
Given the broad biological activities of triazole compounds , it can be inferred that this compound may have diverse molecular and cellular effects.
properties
IUPAC Name |
N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N8/c1-19(11-4-5-14-8-15-11)10-6-20(7-10)13-3-2-12-17-16-9-21(12)18-13/h2-5,8-10H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIEMBJZKEXRDMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C4=NC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.